Cas no 2137599-22-3 (2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)-)

• Product Name: 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)-
• CAS No: 2137599-22-3
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 5287041
• Update Time: 2025-06-10

2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)-

• Inchi： 1S/C11H17NO3S/c1-10(16(13,14)12-2)8-15-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
• InChI Key： WHQJWPLFSVPNTC-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)C(S(NC)(=O)=O)C

Additional information on 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)-

Professional Introduction to 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- (CAS No. 2137599-22-3)

2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)-, identified by its Chemical Abstracts Service (CAS) number 2137599-22-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-known group of molecules that have been extensively studied for their diverse biological activities and therapeutic potential.

The molecular structure of 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- features a sulfonamide functional group attached to a propyl chain, with a methyl group and a phenylmethoxy substituent at the nitrogen atom. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel pharmaceutical agents.

In recent years, sulfonamides have been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The presence of the phenylmethoxy group in 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- enhances its potential as a bioactive molecule by introducing additional interactions with biological targets. This feature has prompted researchers to explore its potential in various therapeutic applications.

One of the most compelling aspects of this compound is its role in drug discovery and development. The sulfonamide core is a privileged scaffold that has been successfully utilized in the creation of numerous drugs that have reached the market. For instance, derivatives of sulfonamides have been employed in the treatment of diabetes, hypertension, and infections caused by resistant bacteria. The compound 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- represents a promising candidate for further investigation in this context.

Recent studies have highlighted the importance of sulfonamides in modulating enzyme activity and receptor binding. The phenylmethoxy substituent in 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- is particularly noteworthy, as it can engage in hydrophobic interactions and π-stacking with biological targets. These interactions are crucial for achieving high affinity and selectivity in drug design. Researchers have leveraged these properties to develop compounds that exhibit potent activity against specific disease targets.

The synthesis of 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural modifications to tailor its biological properties.

In vitro studies have begun to unravel the pharmacological profile of 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)-. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human health. For example, it has shown potential in inhibiting enzymes involved in metabolic pathways associated with inflammation and pain. These findings are particularly exciting as they pave the way for further exploration of its therapeutic applications.

The pharmacokinetic properties of sulfonamides are also an area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their clinical efficacy. The structural features of 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)-, including the sulfonamide moiety and the phenylmethoxy group, influence its ADME profile significantly. Further studies are needed to fully characterize these properties and identify potential liabilities or advantages.

In conclusion, 2-Propanesulfonamide, N-methyl-1-(phenylmethoxy)- (CAS No. 2137599-22-3) is a compound with significant potential in pharmaceutical research and development. Its unique molecular structure and bioactive properties make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for sulfonamides, compounds like this one will play a crucial role in shaping the future of drug discovery.